Cas no 1427409-43-5 (7-Chloro-4-methoxypyrazolo[1,5-a]pyridine)
7-Chloro-4-methoxypyrazolo[1,5-a]pyridine Chemical and Physical Properties
Names and Identifiers
-
- EN300-7935173
- 7-chloro-4-methoxypyrazolo[1,5-a]pyridine
- 1427409-43-5
- 7-Chloro-4-methoxypyrazolo[1,5-a]pyridine
-
- Inchi: 1S/C8H7ClN2O/c1-12-7-2-3-8(9)11-6(7)4-5-10-11/h2-5H,1H3
- InChI Key: OEZNUMFWXXCEAG-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C2=CC=NN21)OC
Computed Properties
- Exact Mass: 182.0246905g/mol
- Monoisotopic Mass: 182.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26.5Ų
7-Chloro-4-methoxypyrazolo[1,5-a]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7935173-0.05g |
7-chloro-4-methoxypyrazolo[1,5-a]pyridine |
1427409-43-5 | 95.0% | 0.05g |
$202.0 | 2025-02-22 | |
| Enamine | EN300-7935173-0.1g |
7-chloro-4-methoxypyrazolo[1,5-a]pyridine |
1427409-43-5 | 95.0% | 0.1g |
$301.0 | 2025-02-22 | |
| Enamine | EN300-7935173-0.25g |
7-chloro-4-methoxypyrazolo[1,5-a]pyridine |
1427409-43-5 | 95.0% | 0.25g |
$431.0 | 2025-02-22 | |
| Enamine | EN300-7935173-0.5g |
7-chloro-4-methoxypyrazolo[1,5-a]pyridine |
1427409-43-5 | 95.0% | 0.5g |
$679.0 | 2025-02-22 | |
| Enamine | EN300-7935173-1.0g |
7-chloro-4-methoxypyrazolo[1,5-a]pyridine |
1427409-43-5 | 95.0% | 1.0g |
$871.0 | 2025-02-22 | |
| Enamine | EN300-7935173-2.5g |
7-chloro-4-methoxypyrazolo[1,5-a]pyridine |
1427409-43-5 | 95.0% | 2.5g |
$1707.0 | 2025-02-22 | |
| Enamine | EN300-7935173-5.0g |
7-chloro-4-methoxypyrazolo[1,5-a]pyridine |
1427409-43-5 | 95.0% | 5.0g |
$2525.0 | 2025-02-22 | |
| Enamine | EN300-7935173-10.0g |
7-chloro-4-methoxypyrazolo[1,5-a]pyridine |
1427409-43-5 | 95.0% | 10.0g |
$3746.0 | 2025-02-22 | |
| 1PlusChem | 1P0293NR-50mg |
7-chloro-4-methoxypyrazolo[1,5-a]pyridine |
1427409-43-5 | 95% | 50mg |
$303.00 | 2024-06-20 | |
| 1PlusChem | 1P0293NR-100mg |
7-chloro-4-methoxypyrazolo[1,5-a]pyridine |
1427409-43-5 | 95% | 100mg |
$434.00 | 2024-06-20 |
7-Chloro-4-methoxypyrazolo[1,5-a]pyridine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 7-Chloro-4-methoxypyrazolo[1,5-a]pyridine
7-Chloro-4-methoxypyrazolo[1,5-a]pyridine (CAS No. 1427409-43-5): A Versatile Scaffold in Modern Pharmaceutical Research
7-Chloro-4-methoxypyrazolo[1,5-a]pyridine, identified by its unique CAS number 1427409-43-5, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule, featuring a fused pyrazole and pyridine ring system, has garnered considerable attention due to its structural versatility and potential applications in drug discovery. The presence of both chloro and methoxy substituents on the pyrazolo[1,5-a]pyridine core enhances its reactivity, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.
The compound's< strong>pyrazolo[1,5-a]pyridine backbone is particularly noteworthy, as it is a privileged structure frequently encountered in biologically active molecules. This scaffold is known for its ability to interact with various biological targets, including enzymes and receptors, thereby facilitating the development of small-molecule inhibitors. The< strong>chloro substituent at the 7-position and the< strong>methoxy group at the 4-position provide distinct functional handles that can be further modified through chemical transformations. Such modifications are crucial for optimizing pharmacokinetic properties, improving binding affinity, and enhancing overall drug-like characteristics.
In recent years, there has been a surge in research focusing on heterocyclic compounds as pharmacophores. Among these, pyrazolo[1,5-a]pyridines have emerged as particularly promising due to their structural stability and diverse biological activities. For instance, studies have demonstrated that derivatives of this scaffold exhibit inhibitory effects against various kinases and other enzymes implicated in cancer and inflammatory diseases. The< strong>CAS number 1427409-43-5 compound serves as an excellent starting point for synthesizing novel analogs with tailored biological profiles.
The methoxy group in 7-Chloro-4-methoxypyrazolo[1,5-a]pyridine plays a critical role in modulating the compound's electronic properties and interactions with biological targets. Methoxy-substituted heterocycles often exhibit enhanced solubility and metabolic stability, which are essential attributes for drug candidates. Additionally, the chloro substituent can participate in further functionalization via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, allowing for the introduction of diverse molecular motifs. These features make the compound a versatile building block in synthetic organic chemistry.
Advances in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling studies have revealed that modifications at the< strong>4-methoxy and< strong>7-chloro positions can significantly influence binding affinity to target proteins. By leveraging these insights, researchers can design derivatives with improved pharmacological properties. Furthermore, high-throughput screening (HTS) techniques have been employed to identify hit compounds derived from this scaffold, streamlining the drug discovery process.
The growing interest in kinase inhibitors has positioned 7-Chloro-4-methoxypyrazolo[1,5-a]pyridine as a key intermediate in developing targeted therapies for cancer and other diseases. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is often associated with pathological conditions. Small-molecule inhibitors targeting kinases have shown considerable promise in clinical settings. The< strong>CAS number 1427409-43-5 compound's ability to serve as a precursor for such inhibitors underscores its importance in pharmaceutical research.
In addition to oncology applications, this compound has been explored for its potential in treating inflammatory diseases. Pyrazolo[1,5-a]pyridine derivatives have demonstrated anti-inflammatory effects by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. The< strong>methoxy group contributes to these effects by influencing the compound's interactions with biological targets involved in inflammation. Such findings highlight the therapeutic breadth of this scaffold.
The synthesis of 7-Chloro-4-methoxypyrazolo[1,5-a]pyridine involves multi-step organic transformations that highlight its synthetic utility. Starting from readily available precursors such as pyrazole and methyl acetoacetate, the compound can be synthesized through condensation reactions followed by chlorination and methylation steps. These synthetic routes are scalable and amenable to modifications, enabling the production of libraries of derivatives for screening purposes.
The compound's stability under various storage conditions also makes it a practical choice for industrial applications. Its robustness ensures consistent quality throughout the synthesis process, which is critical for pharmaceutical development where purity and reproducibility are paramount. Furthermore, its compatibility with standard purification techniques simplifies downstream processing.
Ethical considerations are integral to pharmaceutical research involving compounds like 7-Chloro-4-methoxypyrazolo[1,5-a]pyridine. Researchers adhere to stringent guidelines to ensure safe handling and environmental responsibility during synthesis and testing phases. These practices align with global standards aimed at minimizing risks associated with chemical research.
The future prospects of this compound are promising as new methodologies emerge in drug discovery. Techniques such as fragment-based drug design (FBDD) and structure-based drug design (SBDD) continue to refine our approach to identifying lead compounds like those derived from< strong>pyrazolo[1,5-a]pyridine. The< strong>CAS number 1427409-43-5 identifier will remain a crucial reference point as researchers explore new applications for this versatile scaffold.
1427409-43-5 (7-Chloro-4-methoxypyrazolo[1,5-a]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)